Cas no 105202-23-1 (7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride)

• Product Name: 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride
• CAS No: 105202-23-1
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 1150933
• PubChem ID: 82309065
• Update Time: 2025-05-26

7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-methyl-, monohydrochloride
• hydrochloride
• 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride

• Inchi： 1S/C9H10N2O2.ClH/c1-11-7-3-2-6(10)4-8(7)13-5-9(11)12;/h2-4H,5,10H2,1H3;1H
• InChI Key： FBWQQNTUYMDCOE-UHFFFAOYSA-N
• SMILES： CN1C(COC2C=C(N)C=CC1=2)=O.Cl

Additional information on 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride

Introduction to 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride (CAS No. 105202-23-1)

7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride, identified by its CAS number 105202-23-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoxazinone class, a structural motif known for its broad spectrum of biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development and synthetic chemistry.

The structural framework of 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride incorporates a fused heterocyclic system consisting of an oxygen and a nitrogen atom. This unique arrangement contributes to its pharmacophoric properties, enabling interactions with various biological targets. The presence of both amino and methyl substituents further modulates its reactivity and potential applications in medicinal chemistry.

In recent years, there has been growing interest in benzoxazinone derivatives due to their demonstrated efficacy in inhibiting key enzymes and pathways associated with inflammatory diseases, cancer, and microbial infections. The 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride derivative has emerged as a promising candidate in preclinical studies for its ability to modulate enzyme activity through precise steric and electronic interactions.

One of the most compelling aspects of this compound is its role as a scaffold for structure-based drug design. Researchers have leveraged the flexibility of the benzoxazinone core to develop analogs with enhanced binding affinity and selectivity. For instance, modifications at the 7-amino position have been shown to improve potency against certain kinases, while alterations at the 4-methyl group can fine-tune metabolic stability. These findings underscore the compound's potential as a building block for novel therapeutics.

The synthesis of 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the construction of the benzoxazinone core through cyclization reactions, followed by functional group interconversions to introduce the desired substituents. The final step involves salt formation with hydrochloric acid to enhance solubility and shelf-life.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride. Molecular docking studies have revealed that this compound can interact with proteins involved in cell signaling and proliferation. These insights have guided the design of next-generation analogs aimed at treating neurological disorders and autoimmune conditions.

The pharmacokinetic profile of 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride is another area of active investigation. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. This makes it an attractive candidate for further development into an oral therapeutic agent.

In conclusion,7-amino-4-methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzoxazin - 3 - one hydrochloride (CAS No. 105202 - 23 - 1) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives，its importance in medicinal chemistry is sure to grow.